Cas no 12223-39-1 (Disperse Red 72)

Disperse Red 72 structure
Disperse Red 72 structure
Product Name:Disperse Red 72
CAS No:12223-39-1
MF:C20H18N6O4
MW:406.394723415375
CID:48839
PubChem ID:82979
Update Time:2025-04-18

Disperse Red 72 Chemical and Physical Properties

Names and Identifiers

    • Disperse Red 72
    • 2-[N-(2-cyanoethyl)-4-[(2-cyano-4-nitrophenyl)diazenyl]anilino]ethyl acetate
    • 3,4,6-TRI-O-ACETYL-2-O-(2’,3’,4’-TRI-O-BENZOYL-A-L-FUCOPYRANOSYL)-GALACTOPYRANOSYL TRICHLOROACETIMIDATE
    • 2-((4-((2-Cyano-3-nitrophenyl)azo)phenyl)(2-cyanoethyl)amino)ethylacetate
    • 2-[(2-cyanoethyl){4-[(E)-(2-cyano-4-nitrophenyl)diazenyl]phenyl}amino]ethyl acetate
    • 4-((2-Cyano-4-nitrophenyl)azo)-N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline
    • Benzonitrile,2-((4-((2-(acetyloxy)ethyl)(2-cyanoethyl)amino)phenyl)azo)-5-nitro
    • EINECS 235-418-4
    • 2-[[4-[(2-Cyano-4-nitrophenyl)azo]phenyl](2-cyanoethyl)amino]ethyl acetate
    • DTXSID0065274
    • NS00020948
    • Benzonitrile, 2-[2-[4-[[2-(acetyloxy)ethyl](2-cyanoethyl)amino]phenyl]diazenyl]-5-nitro-
    • Benzonitrile, 2-[[4-[[2-(acetyloxy)ethyl](2-cyanoethyl)amino]phenyl]azo]-5-nitro-
    • Benzonitrile, 2-((4-((2-(acetyloxy)ethyl)(2-cyanoethyl)amino)phenyl)azo)-5-nitro-
    • 12223-39-1
    • Benzonitrile, 2-(2-(4-((2-(acetyloxy)ethyl)(2-cyanoethyl)amino)phenyl)diazenyl)-5-nitro-
    • SCHEMBL9587843
    • Inchi: 1S/C20H18N6O4/c1-15(27)30-12-11-25(10-2-9-21)18-5-3-17(4-6-18)23-24-20-8-7-19(26(28)29)13-16(20)14-22/h3-8,13H,2,10-12H2,1H3/b24-23+
    • InChI Key: UKDMYBSNSXIHND-WCWDXBQESA-N
    • SMILES: O(C(C)=O)CCN(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1C#N)[N+](=O)[O-])CCC#N

Computed Properties

  • Exact Mass: 406.13900
  • Monoisotopic Mass: 406.139
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 710
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 148A^2
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.27
  • Boiling Point: 654.7°Cat760mmHg
  • Flash Point: 349.8°C
  • Refractive Index: 1.613
  • PSA: 147.66000
  • LogP: 4.68826
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